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Cat. No.: B10817741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rebaudioside J is a naturally occurring sweet-tasting diterpene glycoside found in the leaves

of the Stevia rebaudiana plant. As a member of the steviol glycoside family, it is gaining interest

within the scientific and industrial communities for its potential as a non-caloric sweetener and

for its broader biological activities. This technical guide provides a detailed overview of the core

physicochemical properties, analytical methodologies, and biological signaling pathways

associated with Rebaudioside J and its closely related compounds.

Core Physicochemical Properties
A summary of the key physicochemical data for Rebaudioside J is presented below. Due to

the limited availability of extensive experimental data specifically for Rebaudioside J,

properties of the well-studied Rebaudioside A are also included for comparative purposes.
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Property Rebaudioside J Rebaudioside A

CAS Number 1313049-59-0[1] 58543-16-1

Molecular Formula C₅₀H₈₀O₂₇[1] C₄₄H₇₀O₂₃[2]

Molecular Weight 1113.15 g/mol [1] 967.0 g/mol [2]

Solubility

Soluble in DMSO. Information

on solubility in other common

solvents is limited.

Poorly soluble in water and

ethanol alone. Solubility is

enhanced in ethanol:water

mixtures.[3][4][5]

Purity
Commercially available in

various purities.

Commercially available in high

purity (e.g., >95%).[6]

Experimental Protocols
The following sections detail established methodologies for the extraction, purification, and

analysis of steviol glycosides. While these protocols have been primarily developed for the

more abundant steviol glycosides like Stevioside and Rebaudioside A, they provide a robust

framework that can be adapted for the isolation and characterization of Rebaudioside J.

Extraction of Steviol Glycosides from Stevia rebaudiana
Leaves
This protocol describes a general method for the extraction of a mixture of steviol glycosides

from dried Stevia leaves.

Materials:

Dried and powdered Stevia rebaudiana leaves

Methanol (or Ethanol)

Water

Reflux apparatus
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Filtration system (e.g., Buchner funnel with filter paper)

Rotary evaporator

Procedure:

Combine the powdered Stevia leaves with a solvent mixture, typically methanol or ethanol

and water (e.g., 70% ethanol). A common ratio is 1:10 (w/v) of leaves to solvent.

The mixture is heated under reflux for 1-2 hours. Some protocols also utilize ultrasonication

or microwave-assisted extraction to improve efficiency.[7][8]

After extraction, the mixture is cooled and filtered to separate the liquid extract from the solid

plant material.

The solvent is then removed from the filtrate under reduced pressure using a rotary

evaporator to yield a crude extract rich in steviol glycosides.

Purification of Rebaudioside J
Purification of individual steviol glycosides is typically achieved through chromatographic

techniques.

Materials:

Crude steviol glycoside extract

Silica gel for column chromatography

Solvent system (e.g., a gradient of chloroform and methanol)

Thin Layer Chromatography (TLC) plates

Crystallization solvents (e.g., methanol, ethanol)

Procedure:

The crude extract is dissolved in a minimal amount of the initial chromatography solvent.
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The dissolved extract is loaded onto a silica gel column.

The column is eluted with a solvent gradient, starting with a less polar mixture and gradually

increasing the polarity (e.g., from 95:5 to 85:15 chloroform:methanol).

Fractions are collected and analyzed by TLC to identify those containing Rebaudioside J.

Fractions containing the target compound are combined, and the solvent is evaporated.

The purified Rebaudioside J can be further purified by crystallization from a suitable solvent

like methanol or ethanol.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is the standard analytical technique for the quantification and quality control of steviol

glycosides.

Instrumentation and Conditions:

HPLC System: With a UV detector or Mass Spectrometer (MS).

Column: A C18 or an amino (NH₂) column is commonly used.

Mobile Phase: A mixture of acetonitrile and water or a buffer (e.g., sodium phosphate) is

typically employed in an isocratic or gradient elution. A common mobile phase is a mixture of

acetonitrile and water (80:20, v/v), with the pH adjusted to around 5 with acetic acid.[9]

Flow Rate: Approximately 1.0 mL/min.

Detection: UV detection at 210 nm.

Quantification: Performed using an external standard calibration curve prepared from a

certified reference standard of Rebaudioside J.

Signaling Pathways and Biological Activity
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Steviol glycosides, including Rebaudioside J, are known to interact with taste receptors in the

oral cavity and enteroendocrine cells in the gut, leading to various physiological responses. A

significant area of research is their ability to stimulate the release of glucagon-like peptide-1

(GLP-1), an important hormone in glucose homeostasis.

The interaction of Rebaudioside A, a close structural analog of Rebaudioside J, with bitter

taste receptors (TAS2Rs) on enteroendocrine cells has been shown to trigger a signaling

cascade that results in GLP-1 secretion.[10][11][12][13][14] This pathway is believed to be a

key mechanism behind some of the observed metabolic benefits of steviol glycosides.

Below is a diagram illustrating the proposed signaling pathway for Rebaudioside A-induced

GLP-1 release, which can be considered a representative model for Rebaudioside J.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Identification, Chemical Synthesis, and Sweetness Evaluation of Rhamnose or Xylose
Containing Steviol Glycosides of Stevia (Stevia rebaudiana) Leaves - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10817741?utm_src=pdf-body
https://www.benchchem.com/product/b10817741?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37431625/
https://pubs.rsc.org/en/content/articlehtml/2023/fo/d3fo00818e
https://research.wur.nl/en/publications/bitter-taste-of-rebaudioside-a-from-stevia-influences-release-of-/
https://www.researchgate.net/publication/372096813_Rebaudioside_A_from_Stevia_rebaudiana_stimulates_GLP-1_release_by_enteroendocrine_cells_via_bitter_taste_signalling_pathways
https://research.wur.nl/en/publications/rebaudioside-a-from-stevia-rebaudiana-stimulates-glp-1-release-by/
https://www.benchchem.com/product/b10817741?utm_src=pdf-body
https://www.benchchem.com/product/b10817741?utm_src=pdf-body-img
https://www.benchchem.com/product/b10817741?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10375593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10375593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10375593/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Rebaudioside A | C44H70O23 | CID 6918840 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Solubility of Stevioside and Rebaudioside A in water, ethanol and their binary mixtures |
International Journal of Food Studies [iseki-food-ejournal.com]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

7. jetir.org [jetir.org]

8. researchgate.net [researchgate.net]

9. aidic.it [aidic.it]

10. Rebaudioside A from Stevia rebaudiana stimulates GLP-1 release by enteroendocrine
cells via bitter taste signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Rebaudioside A from Stevia rebaudiana stimulates GLP-1 release by enteroendocrine
cells via bitter taste signalling pathways - Food & Function (RSC Publishing)
DOI:10.1039/D3FO00818E [pubs.rsc.org]

12. research.wur.nl [research.wur.nl]

13. researchgate.net [researchgate.net]

14. research.wur.nl [research.wur.nl]

To cite this document: BenchChem. [Rebaudioside J: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817741#rebaudioside-j-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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